Cas no 862980-12-9 (N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide)
862980-12-9 structure
Product Name:N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide
CAS No:862980-12-9
MF:C19H20N2O2S
MW:340.439303398132
CID:6537932
PubChem ID:7117097
Update Time:2024-01-06
N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide
- AKOS024594687
- N-(3,5-dimethylphenyl)-2-(4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl)acetamide
- F0670-0016
- 862980-12-9
- SR-01000134213-1
- N-(3,5-dimethylphenyl)-2-(4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide
- SR-01000134213
-
- Inchi： 1S/C19H20N2O2S/c1-13-9-14(2)11-15(10-13)20-18(22)12-21-16-5-3-4-6-17(16)24-8-7-19(21)23/h3-6,9-11H,7-8,12H2,1-2H3,(H,20,22)
- InChI Key： XACFEASWGSPODZ-UHFFFAOYSA-N
- SMILES： S1CCC(N(CC(NC2C=C(C)C=C(C)C=2)=O)C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 340.12454906g/mol
- Monoisotopic Mass: 340.12454906g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 74.7Ų
N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0670-0016-2μmol |
N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide |
862980-12-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0670-0016-5μmol |
N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide |
862980-12-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0670-0016-1mg |
N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide |
862980-12-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0670-0016-2mg |
N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide |
862980-12-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0670-0016-3mg |
N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide |
862980-12-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0670-0016-4mg |
N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide |
862980-12-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0670-0016-5mg |
N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide |
862980-12-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 |
N-(3,5-dimethylphenyl)-2-(4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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